Tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate, commonly referred to as TBF-HP, is a small molecule used in a variety of scientific research applications. TBF-HP is a versatile molecule that has a wide range of uses due to its unique properties, including its ability to act as a chiral catalyst, its high solubility in aqueous solutions, and its low toxicity. TBF-HP is an important tool in the fields of chemical synthesis and drug discovery, as it can be used to synthesize a wide variety of compounds.
Scientific Research Applications
Mechanism and Application in Organic Synthesis
Tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate has been studied for its utility in organic synthesis. One such application involves an N→O tert-butyloxycarbonyl (Boc) migration in the imide via a base-generated alkoxide, highlighting an intramolecular mechanism involving a nine-membered cyclic transition state (Xue & Silverman, 2010).
Enzyme-Catalyzed Kinetic Resolution
The compound has been used in enzyme-catalyzed kinetic resolutions, leading to the development of new resolution methods with significant enantioselectivity. This process involves the formation of an acetate derivative of the (+)-(3S,4R) enantiomer while the (−)-(3R,4S) isomer remains intact, offering insights into the preparation of enantiomerically pure compounds (Faigl et al., 2013).
Synthesis of Fluoropyrrolidine Derivatives
Research has explored the synthesis of N-protected 4-fluoropyrrolidine-2-carbonyl fluorides from tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate. These derivatives are valuable in medicinal chemistry, particularly as dipeptidyl peptidase IV inhibitors. This work demonstrates the compound's utility in generating synthons for medicinal applications (Singh & Umemoto, 2011).
Intermediate in Natural Product Synthesis
The compound serves as an intermediate in synthesizing natural products, such as Biotin, which plays a critical role in metabolic processes. This involves steps like acetonization and Boc protection, showing its utility in complex organic syntheses (Qin et al., 2014).
Synthesis of Pipecolic Acid Derivatives
Research on tert-butyl (2S,5S)-2-tert-butyl-5-(2-fluoroallyl)-3-methyl-4-oxoimidazolidine-1-carboxylate, a related compound, reveals its use in synthesizing pipecolic acid derivatives. This demonstrates the broader application of tert-butyl fluoropyrrolidine derivatives in organic synthesis (Purkayastha et al., 2010).
properties
IUPAC Name |
tert-butyl (3S,4R)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16FNO3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5H2,1-3H3/t6-,7+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTBDFQPHEPDHQW-NKWVEPMBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(C1)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H]([C@H](C1)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601155759 |
Source
|
| Record name | 1,1-Dimethylethyl (3S,4R)-3-fluoro-4-hydroxy-1-pyrrolidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601155759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (3s,4r)-3-fluoro-4-hydroxypyrrolidine-1-carboxylate | |
CAS RN |
1174020-48-4 |
Source
|
| Record name | 1,1-Dimethylethyl (3S,4R)-3-fluoro-4-hydroxy-1-pyrrolidinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1174020-48-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl (3S,4R)-3-fluoro-4-hydroxy-1-pyrrolidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601155759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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